Cas no 396719-82-7 (3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396719-82-7
• MF: C₂₀H₁₉N₃OS
• MW: 349.44936299324
• CID: 6472052
• Update Time: 2025-05-30

3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 3-methyl-N-(2-(p-tolyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, N-[2,6-dihydro-2-(4-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-3-methyl-

• Inchi： 1S/C20H19N3OS/c1-13-6-8-16(9-7-13)23-19(17-11-25-12-18(17)22-23)21-20(24)15-5-3-4-14(2)10-15/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key： BYBHDSPWJXMGFB-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2)N=C2CSCC2=1)(=O)C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 481.2±45.0 °C(Predicted)
• pka: 13.01±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Comprehensive Overview of 3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 396719-82-7)

3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 396719-82-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thienopyrazole core and benzamide moiety, exhibits promising properties for applications in drug discovery and advanced material design. Its molecular structure combines a thieno[3,4-c]pyrazole ring system with a 4-methylphenyl substituent, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide has surged due to their versatility in medicinal chemistry. The compound's CAS No. 396719-82-7 is frequently searched in academic databases and patent filings, reflecting its potential in targeting specific biological pathways. Researchers are particularly intrigued by its structural analogs, which have shown activity in modulating enzyme functions and receptor interactions. This aligns with the growing trend of precision medicine and targeted therapy, where such compounds play a pivotal role.

The synthesis of 3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide involves multi-step organic reactions, often starting from thiophene derivatives. Its thienopyrazole scaffold is synthesized via cyclization reactions, followed by functionalization with the benzamide group. This process highlights the compound's compatibility with modern green chemistry principles, a hot topic in sustainable pharmaceutical development. The compound's logP and solubility profiles are also critical parameters for formulation scientists, as they influence bioavailability and delivery mechanisms.

From a commercial perspective, CAS No. 396719-82-7 is often referenced in patents related to kinase inhibitors and anti-inflammatory agents. Its structure-activity relationship (SAR) studies are frequently cited in journals focusing on drug design and molecular modeling. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning algorithms can predict their interactions with biological targets more efficiently. This synergy between computational chemistry and experimental validation makes 3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide a compelling case study for interdisciplinary research.

In material science, the thieno[3,4-c]pyrazole unit of this compound contributes to its electronic properties, making it a candidate for organic semiconductors and photovoltaic materials. The integration of 4-methylphenyl groups enhances its thermal stability, a key factor for applications in flexible electronics. These attributes resonate with the global push toward renewable energy and smart materials, addressing user queries about sustainable alternatives to conventional components.

Safety and regulatory aspects of 3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide are equally critical. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's patent landscape reveals its inclusion in proprietary formulations, underscoring its commercial viability. For researchers, understanding its metabolic pathways and toxicity profiles remains a priority, especially in light of stringent FDA and EMA guidelines for new chemical entities.

In summary, 3-methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 396719-82-7) represents a multifaceted compound with applications spanning pharmaceuticals and advanced materials. Its thienopyrazole-benzamide hybrid structure positions it at the forefront of innovations in drug discovery and material engineering. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial research.